Cas no 1217501-05-7 (3-(t-Butylthio)phenylboronic acid)

3-(t-Butylthio)phenylboronic acid structure

1217501-05-7 structure

Product Name:3-(t-Butylthio)phenylboronic acid

CAS No:1217501-05-7

MF:C₁₀H₁₅BO₂S

MW:210.100901842117

MDL:MFCD12913938

CID:835965

Update Time:2025-04-19

3-(t-Butylthio)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- (3-(Tert-butylthio)phenyl)boronic acid
- (3-tert-butylsulfanylphenyl)boronic acid
- 3-(T-BUTYLTHIO)PHENYLBORONIC ACID
- FC0880
- 3-(t-Butylthio)phenylboronic acid
- MDL： MFCD12913938
- Inchi： 1S/C10H15BO2S/c1-10(2,3)14-9-6-4-5-8(7-9)11(12)13/h4-7,12-13H,1-3H3
- InChI Key： WARYEXGCYYRRPN-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(B(O)O)C=1)C(C)(C)C

Computed Properties

Exact Mass: 210.08900
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3

Experimental Properties

PSA: 65.76000
LogP: 1.25700

3-(t-Butylthio)phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	224704-250mg	3-(Tert-butylthio)phenyl)boronic acid	1217501-05-7	95%	250mg	￡150.00	2022-02-28
Fluorochem	224704-1g	3-(Tert-butylthio)phenyl)boronic acid	1217501-05-7	95%	1g	￡276.00	2022-02-28
Fluorochem	224704-5g	3-(Tert-butylthio)phenyl)boronic acid	1217501-05-7	95%	5g	￡1000.00	2022-02-28
TRC	B694008-25mg	3-(t-Butylthio)phenylboronic acid	1217501-05-7		25mg	$ 64.00	2023-04-18
TRC	B694008-50mg	3-(t-Butylthio)phenylboronic acid	1217501-05-7		50mg	$ 75.00	2023-04-18
TRC	B694008-100mg	3-(t-Butylthio)phenylboronic acid	1217501-05-7		100mg	$ 87.00	2023-04-18
TRC	B694008-250mg	3-(t-Butylthio)phenylboronic acid	1217501-05-7		250mg	$ 98.00	2023-04-18
Chemenu	CM136460-1g	(3-(tert-butylthio)phenyl)boronic acid	1217501-05-7	95%	1g	$367	2023-02-03
abcr	AB271358-250 mg	3-(t-Butylthio)phenylboronic acid, 98%; .	1217501-05-7	98%	250mg	€297.00	2023-04-26
abcr	AB271358-1 g	3-(t-Butylthio)phenylboronic acid, 98%; .	1217501-05-7	98%	1g	€509.50	2023-04-26

3-(t-Butylthio)phenylboronic acid Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615

Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

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